Cas no 1421458-21-0 (3-(4-methoxyphenyl)-1-[3-(5-methyl-1H-1,3-benzodiazol-2-yl)azetidin-1-yl]propan-1-one)

• Product Name: 3-(4-methoxyphenyl)-1-[3-(5-methyl-1H-1,3-benzodiazol-2-yl)azetidin-1-yl]propan-1-one
• CAS No: 1421458-21-0
• MF: C₂₁H₂₃N₃O₂
• MW: 349.426224946976
• CID: 5888070
• PubChem ID: 71783788
• Update Time: 2025-10-18

3-(4-methoxyphenyl)-1-[3-(5-methyl-1H-1,3-benzodiazol-2-yl)azetidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-1-[3-(6-methyl-1H-benzimidazol-2-yl)azetidin-1-yl]propan-1-one
• 3-(4-methoxyphenyl)-1-[3-(5-methyl-1H-1,3-benzodiazol-2-yl)azetidin-1-yl]propan-1-one
• AKOS024529967
• F6037-0543
• 3-(4-methoxyphenyl)-1-(3-(5-methyl-1H-benzo[d]imidazol-2-yl)azetidin-1-yl)propan-1-one
• 1421458-21-0
• VU0530236-1

• Inchi： 1S/C21H23N3O2/c1-14-3-9-18-19(11-14)23-21(22-18)16-12-24(13-16)20(25)10-6-15-4-7-17(26-2)8-5-15/h3-5,7-9,11,16H,6,10,12-13H2,1-2H3,(H,22,23)
• InChI Key： ZQGZARUSDALMIF-UHFFFAOYSA-N
• SMILES： C(N1CC(C2NC3=CC(C)=CC=C3N=2)C1)(=O)CCC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 349.17902698g/mol
• Monoisotopic Mass: 349.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.2Ų

Additional information on 3-(4-methoxyphenyl)-1-[3-(5-methyl-1H-1,3-benzodiazol-2-yl)azetidin-1-yl]propan-1-one

Professional Introduction to Compound with CAS No. 1421458-21-0 and Product Name: 3-(4-methoxyphenyl)-1-[3-(5-methyl-1H-1,3-benzodiazol-2-yl)azetidin-1-yl]propan-1-one

Compound with the CAS number 1421458-21-0 and the product name 3-(4-methoxyphenyl)-1-[3-(5-methyl-1H-1,3-benzodiazol-2-yl)azetidin-1-yl]propan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates several key pharmacophoric elements that contribute to its unique chemical and biological properties.

The core structure of 3-(4-methoxyphenyl)-1-[3-(5-methyl-1H-1,3-benzodiazol-2-yl)azetidin-1-yl]propan-1-one consists of a benzodiazole moiety linked to an azetidine ring, further substituted with a propionone group. The presence of the 4-methoxyphenyl group enhances the lipophilicity of the molecule, making it more suitable for membrane permeability and subsequent cellular uptake. This feature is particularly crucial in drug design, as it can influence the compound's bioavailability and therapeutic efficacy.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The benzodiazole ring, a well-known pharmacophore, is frequently employed in the synthesis of compounds with anxiolytic, sedative, and anticonvulsant properties. In contrast, the azetidine ring contributes to the molecule's structural rigidity and stability, which are essential for maintaining biological activity. The propionone group at the terminal position adds another layer of functional diversity, enabling further chemical modifications and derivatization.

The synthesis of 3-(4-methoxyphenyl)-1-[3-(5-methyl-1H-1,3-benzodiazol-2-yl)azetidin-1-yl]propan-1-one involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 5-methyl substituent on the benzodiazole ring is particularly noteworthy, as it can modulate electronic properties and influence interactions with biological targets. This substitution pattern has been explored in various drug candidates due to its ability to enhance binding affinity and selectivity.

In vitro studies have demonstrated promising results regarding the biological activity of this compound. Initial assays have shown potential inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The 4-methoxyphenyl moiety plays a critical role in these interactions by serving as a hydrogen bond acceptor or donor, depending on the target protein. Additionally, the overall three-dimensional structure of the molecule may facilitate optimal binding within active sites.

The pharmacokinetic profile of 3-(4-methoxyphenyl)-1-[3-(5-methyl-1H-1,3-benzodiazol-2-yl)azetidin-1-yl]propan-1-one is another area of interest for researchers. Studies indicate that the compound exhibits moderate solubility in both aqueous and organic solvents, suggesting potential for oral administration or dermal delivery systems. Furthermore, preliminary data suggest a favorable metabolic stability profile, which is essential for ensuring prolonged therapeutic effects without significant degradation.

Advances in computational chemistry have enabled more efficient virtual screening and molecular docking studies for this compound. These methodologies have been instrumental in identifying potential binding interactions with target proteins and predicting possible side effects. The integration of machine learning algorithms has further refined these predictions by analyzing large datasets of known drug-target interactions. Such computational approaches are becoming increasingly indispensable in modern drug discovery pipelines.

The role of benzodiazole derivatives in treating neurological conditions remains a focal point in current research. Modifications to the core structure have led to compounds with improved efficacy and reduced side effects compared to classical benzodiazolones. The incorporation of additional functional groups can fine-tune pharmacological properties while maintaining therapeutic benefits. This compound exemplifies how strategic substitutions can enhance drug-like characteristics without compromising biological activity.

Future directions for research on 3-(4-methoxyphenyl)-1-[3-(5-methyl-H-pyrazolo[3,<0x2019>]pyridine]-7H-diazepine include exploring its interactions with other biological pathways and developing novel derivatives with enhanced properties. Combination therapies involving this compound alongside other bioactive molecules may also be investigated to maximize therapeutic outcomes. The versatility of its molecular framework allows for extensive modifications while retaining core pharmacophoric elements necessary for biological activity.

The development of new pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. Each stage from discovery to clinical application requires meticulous evaluation to ensure safety and efficacy. This compound serves as a testament to how innovative chemical design can lead to promising candidates for treating complex diseases.